Ethyl 2-((4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)amino)-2-oxoacetate

• IUPAC Name: ethyl 2-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)anilino]-2-oxoacetate
• InChI: InChI=1S/C13H16N2O5S/c1-2-20-13(17)12(16)14-10-4-6-11(7-5-10)15-8-3-9-21(15,18)19/h4-7H,2-3,8-9H2,1H3,(H,14,16)
• InChI Key: CEBVKUBLLUOKOF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=CC=C(C=C1)N2CCCS2(=O)=O
• Molecular Formula: C13H16N2O5S
• Molecular Weight: 312.34 g/mol

Description

Ethyl 2-((4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)amino)-2-oxoacetate, also known as EDOA, is a chemical compound that has been widely studied for its potential applications in scientific research. EDOA is a member of the isothiazolidinone family of compounds, which have been shown to have a variety of biological activities.

Scientific Research Applications

Synthesis and Structural Analysis

• Ethyl 2-((4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)amino)-2-oxoacetate has been involved in studies focusing on the synthesis and crystal structure analysis of related compounds. For instance, Ahmed et al. (2016) investigated the synthesis and structural properties of similar compounds, emphasizing the significance of weak intermolecular hydrogen bonding interactions in their stabilization and crystal packing. The study utilized techniques like FT-IR, NMR spectroscopy, TOF-MS spectrometry, and single crystal X-ray diffraction analyses (Ahmed et al., 2016).

Medicinal Chemistry and Drug Development

• In the realm of medicinal chemistry, this compound and its derivatives have been examined for their potential as drug candidates. A study by Thomasberger et al. (1999) focused on determining the impurity profile of a related compound, a glycoprotein IIb/IIIa antagonist developed for the treatment of thrombotic disorders. This research utilized liquid chromatography-mass spectrometry for the separation of byproducts in the bulk drug substance (Thomasberger et al., 1999).

Biological Activities

• Research by Gasparyan et al. (2016) explored the antibacterial and antitumor activities of compounds synthesized from reactions involving ethyl oxochloroacetate. This study provides insights into the biological activities of related compounds (Gasparyan et al., 2016).
• Additionally, Ahmed et al. (2020) examined the π-hole tetrel bonding interactions in ethyl 2-triazolyl-2-oxoacetate derivatives. Their findings contribute to understanding the molecular interactions and potential biological activities of these compounds (Ahmed et al., 2020).

Chemical Properties and Applications

• Studies have also focused on the chemical properties and applications of this compound in various reactions. For example, Ghelani et al. (2017) investigated the design, synthesis, and characterization of novel compounds involving Ethyl 2-oxoacetate, highlighting its role in the development of antimicrobial agents (Ghelani et al., 2017).

Future Directions

: Sigma-Aldrich: 4-(1,1-dioxidoisothiazolidin-2-yl)benzoic acid : Benchchem: Ethyl (4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)carbamate : Smolecule: Ethyl (4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)carbamate